N-Methyl-n-(oxolan-3-yl)piperidin-4-amine hydrochloride

• IUPAC Name: N-methyl-N-(oxolan-3-yl)piperidin-4-amine;hydrochloride
• InChI: InChI=1S/C10H20N2O.ClH/c1-12(10-4-7-13-8-10)9-2-5-11-6-3-9;/h9-11H,2-8H2,1H3;1H
• InChI Key: HWXRWXQDEUKNMO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCNCC1)C2CCOC2.Cl
• Molecular Formula: C10H21ClN2O
• Molecular Weight: 220.74 g/mol
• CAS RN: 1403766-96-0

Description

“N-Methyl-n-(oxolan-3-yl)piperidin-4-amine hydrochloride” is a chemical compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structure of piperidine moiety is a key and extensive category of Nitrogen bearing heterocyclic compounds.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 198.31. It is a liquid at room temperature. .

Mechanism of Action

Target of Action

• Piperidine derivatives often exhibit diverse biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .

Mode of Action

• For example, piperine (a related compound) inhibits free radicals and shows activity against cancer, inflammation, and hypertension .

Future Directions

Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds. Compounds with piperidine moiety show a wide variety of biologic activities. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This opens up a wide range of future directions for research and development in the field of drug discovery.